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Compound of Interest

Compound Name: Promurit

Cat. No.: B042284 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides comprehensive guidance on the proper disposal of Promurit, a
substance identified as the chemical Sodium N-p-chlorophenyldiazenethiocarbamide.

Historically, this compound has been used as a fast-acting rodenticide. Due to its nature as a

pesticide, Promurit is subject to stringent disposal regulations to prevent harm to human

health and the environment. Researchers, scientists, and drug development professionals must

adhere to these procedures to ensure safety and compliance.

Immediate Safety and Handling Protocols
Given its classification as a pesticide, all handling and disposal of Promurit must be conducted

with the assumption that it is a hazardous substance. The primary source of detailed safety

information for any chemical is its Safety Data Sheet (SDS). While a specific SDS for Sodium

N-p-chlorophenyldiazenethiocarbamide was not located, the following procedures are based on

federal guidelines for pesticide disposal.

Personal Protective Equipment (PPE) is mandatory when handling Promurit:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene).

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Protective Clothing: A lab coat, long sleeves, and closed-toe shoes are required.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.

Data Presentation: Chemical and Physical
Properties
A comprehensive Safety Data Sheet (SDS) is the primary source for quantitative data on a

chemical's properties. In the absence of a specific SDS for Promurit, the following table

indicates the type of information that would be critical for a full safety assessment. Researchers

should make every effort to obtain a substance-specific SDS from the manufacturer or supplier.

Property Value

Chemical Name Sodium N-p-chlorophenyldiazenethiocarbamide

CAS Number 5836-73-7

Physical State Data Not Available

Appearance Data Not Available

Odor Data Not Available

pH Data Not Available

Melting Point/Freezing Point Data Not Available

Boiling Point Data Not Available

Flash Point Data Not Available

Solubility in Water Data Not Available

Toxicity (e.g., LD50 Oral) Data Not Available

Step-by-Step Disposal Procedures
The disposal of pesticides is regulated by the Environmental Protection Agency (EPA) under

the Resource Conservation and Recovery Act (RCRA) and the Federal Insecticide, Fungicide,
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and Rodenticide Act (FIFRA).[1] Improper disposal can lead to significant penalties and

environmental damage.

Step 1: Waste Identification and Classification

Hazardous Waste Determination: Any unused Promurit, contaminated materials, or resulting

waste streams must be managed as hazardous waste. Pesticides are often classified as

such due to their toxicity.

Segregation: Do not mix Promurit waste with other chemical waste streams unless explicitly

instructed by your institution's Environmental Health and Safety (EHS) department.

Step 2: Container Management

Use a Designated Hazardous Waste Container: Collect all Promurit waste in a container

that is compatible with the chemical, in good condition, and has a secure, tight-fitting lid.

Proper Labeling: The container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Sodium N-p-chlorophenyldiazenethiocarbamide," and a description

of the waste (e.g., "solid waste," "contaminated debris").

Keep Containers Closed: The waste container must remain closed at all times, except when

adding waste.

Step 3: Storage

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA.

This area should be at or near the point of generation and under the control of the laboratory

personnel.

Secondary Containment: It is best practice to place the waste container in a secondary

containment bin to prevent the release of material in case of a leak.

Step 4: Arranging for Disposal

Contact EHS: Do not attempt to dispose of Promurit waste through standard laboratory or

municipal trash. Contact your institution's EHS department to arrange for a pickup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.epa.gov/pesticide-worker-safety/requirements-pesticide-disposal
https://www.benchchem.com/product/b042284?utm_src=pdf-body
https://www.benchchem.com/product/b042284?utm_src=pdf-body
https://www.benchchem.com/product/b042284?utm_src=pdf-body
https://www.benchchem.com/product/b042284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Documentation: Complete all necessary waste pickup forms as required by your institution.

State and Local Programs: Many states have "Clean Sweep" programs or similar initiatives

for the collection of unused or unwanted pesticides.[1] Your EHS department will be familiar

with the appropriate disposal pathways in your area.

Experimental Protocols: Decontamination
The following protocol outlines the procedure for decontaminating surfaces and non-disposable

equipment after handling Promurit.

Protocol: Surface and Equipment Decontamination

Objective: To safely clean and decontaminate laboratory surfaces and equipment after working

with Promurit to prevent cross-contamination and accidental exposure.

Materials:

Appropriate PPE (gloves, goggles, lab coat)

Decontaminating solution (e.g., a solution of detergent and water, followed by a solvent rinse

like ethanol or isopropanol if appropriate for the surfaces and equipment)

Absorbent pads or paper towels

Hazardous waste container for contaminated cleaning materials

Procedure:

Prepare the Area: Ensure the area is well-ventilated.

Initial Cleaning: Using a paper towel dampened with the detergent solution, wipe down all

surfaces and equipment that may have come into contact with Promurit. Work from the

cleanest areas to the most contaminated areas.

Solvent Rinse (if applicable): If the chemical is soluble in a solvent that will not damage the

surfaces, perform a second wipe-down with a paper towel dampened with the solvent.
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Dry the Surfaces: Use clean, dry paper towels to wipe down the surfaces and equipment.

Dispose of Contaminated Materials: All used paper towels, absorbent pads, and any

disposable PPE must be placed in the designated hazardous waste container for Promurit-
contaminated materials.

Personal Hygiene: After completing the decontamination procedure, remove your PPE and

wash your hands thoroughly with soap and water.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Promurit as a regulated pesticide.
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Promurit (Rodenticide) Disposal Workflow

Start: Promurit Waste Generated

Identify as Pesticide (Rodenticide) Waste

Classify as Hazardous Waste per RCRA/FIFRA

Segregate from Other Waste Streams

Place in Labeled, Closed Hazardous Waste Container

Store in Designated Satellite Accumulation Area (SAA)

Contact Institutional EHS for Pickup

End: Compliant Disposal by Licensed Professional

Click to download full resolution via product page

Caption: Logical workflow for the compliant disposal of Promurit waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. epa.gov [epa.gov]

To cite this document: BenchChem. [Proper Disposal Procedures for Promurit (Sodium N-p-
chlorophenyldiazenethiocarbamide)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042284#promurit-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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